Cas no 6410-42-0 (1-Naphthalenesulfonicacid,5,5'-[carbonylbis[imino(1-hydroxy-3-sulfo-6,2-naphthalenediyl)-2,1-diazenediyl]]bis-,sodium salt (1:4))

• Product Name: 1-Naphthalenesulfonicacid,5,5'-[carbonylbis[imino(1-hydroxy-3-sulfo-6,2-naphthalenediyl)-2,1-diazenediyl]]bis-,sodium salt (1:4)
• CAS No: 6410-42-0
• MF: C₄₁H₂₄N₆Na₄O₁₅S₄
• MW: 1060.87954807281
• CID: 509618
• Update Time: 2026-04-29

1-Naphthalenesulfonicacid,5,5'-[carbonylbis[imino(1-hydroxy-3-sulfo-6,2-naphthalenediyl)-2,1-diazenediyl]]bis-,sodium salt (1:4) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid,5,5'-[carbonylbis[imino(1-hydroxy-3-sulfo-6,2-naphthalenediyl)-2,1-diazenediyl]]bis-,sodium salt (1:4)
• tetrasodium 5,5'-[carbonylbis[imino(1-hydroxy-3-sulphonatonaphthalene-2,6-diyl)azo]]bisnaphthalene-1-sulphonate
• tetrasodium,4-oxo-7-[[(6E)-5-oxo-7-sulfonato-6-[(5-sulfonatonaphthalen-1-yl)hydrazinylidene]naphthalen-2-yl]carbamoylamino]-3-[(5-sulfonatonaphthalen-1-yl)hydrazinylidene]naphthalene-2-sulfonate
• 1-Naphthalenesulfonic acid, 5,5'-(carbonylbis(imino(1-hydroxy-3-sulfo-6,2-naphthalenediyl)-2,1-diazenediyl))bis-, sodium salt (1:4)
• C.I. Direct Red 54
• tetrasodium 5-[(2E)-2-{1-oxo-6-[({5-oxo-7-sulfonato-6-[2-(5-sulfonatonaphthalen-1-yl)hydrazinylidene]-5,6-dihydronaphthalen-2-yl}carbamoyl)amino]-3-sulfonatonaphthalen-2(1H)-ylidene}hydrazinyl]naphthalene-1-sulfonate

Computed Properties

• Exact Mass: 1059.97762
• Monoisotopic Mass: 1059.977326
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 70
• Rotatable Bond Count: 6
• Complexity: 2300
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 386

Experimental Properties

• PSA: 359.83